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Compound of Interest

Compound Name: Avidinorubicin

CAS No.: 135447-13-1

Cat. No.: B238301 Get Quote

Executive Summary & Core Directive
Substance Identity: Avidinorubicin (C₆₀H₈₆N₄O₂₂) is a potent anthracycline antibiotic isolated

from Streptomyces avidinii. Hazard Classification:Cytotoxic, Mutagenic, Reproductive Toxin.

Disposal Standard:High-Temperature Incineration.

Critical Warning: Unlike standard laboratory reagents, Avidinorubicin possesses a complex

glycosidic structure that resists standard chemical neutralization. Do not rely solely on bleach

(sodium hypochlorite) for disposal of bulk quantities. While hypochlorite can degrade the

anthracycline core for surface decontamination, the resulting byproducts may remain

mutagenic.

The Golden Rule of Anthracycline Disposal:

Treat all Avidinorubicin waste as RCRA Hazardous Waste (functionally equivalent to U-Listed

Waste U010/Doxorubicin). Segregate strictly into "Trace" and "Bulk" streams to ensure

regulatory compliance and environmental safety.
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Immediate Action: Spill Response Protocol
For spills > 5 mL or > 5 mg (powder)

Phase Action Step Technical Rationale

1. Isolate

STOP work. Evacuate

immediate area. Post

"Cytotoxic Spill" signage.

Prevents aerosol inhalation

and tracking of vesicant

particles.

2. Protect

Don Double Nitrile Gloves

(tested to ASTM D6978),

Tyvek Gown, N95/P100

Respirator, and Goggles.

Anthracyclines are vesicants;

skin contact causes necrosis.

Dust inhalation is carcinogenic.

3. Contain

Liquids: Cover with absorbent

chemo-pads. Powders: Cover

with damp paper towels (do

not spray directly).[1]

Preventing aerosolization is

critical; dry sweeping is strictly

prohibited.

4. Deactivate

Apply 10% Sodium

Hypochlorite (Bleach) for 30

minutes, followed by 1%

Sodium Thiosulfate.

Oxidative cleavage of the

anthracycline tetracyclic ring

reduces immediate surface

toxicity.

5. Dispose

Place all cleanup materials into

a Black Bulk Chemo Waste

Bin.

Deactivated residue is still

hazardous chemical waste, not

municipal trash.

Routine Disposal Workflow: The "Trace vs. Bulk"
Logic
Proper segregation reduces disposal costs while maintaining compliance. You must distinguish

between Trace Waste (RCRA Empty) and Bulk Waste.

Decision Logic Diagram
The following diagram illustrates the critical decision pathway for segregating Avidinorubicin
waste.
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Key Definitions

Avidinorubicin Waste Generated

Is it a liquid formulation?

Is the container 'RCRA Empty'?
(<3% by weight remaining)

No (Solid/Container)

BULK CHEMO WASTE
(Black Bin)

Yes (Free Liquid)

No (>3% remains)

TRACE CHEMO WASTE
(Yellow Bin)

Yes (<3% remains)

High-Temp Incineration
(>1000°C)

Mandatory

Regulated Medical Waste
Incineration

Standard Path

Bulk = Full vials, spill cleanup, IV bags >3% full
Trace = Empty vials, gloves, gowns, tubing

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Avidinorubicin waste streams. "RCRA Empty" is

defined as a container holding less than 3% of its original volume.

Detailed Stream Specifications
A. Black Bin (Bulk Chemotherapy Waste)

Definition: Any waste containing free liquid Avidinorubicin or items heavily contaminated

(e.g., spill cleanup materials, full/partially full vials).

Container: Rigid, puncture-proof black container labeled "RCRA HAZARDOUS WASTE -

CYTOTOXIC".
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Disposal Method:Hazardous Waste Incineration.

Why? This stream is managed under strict EPA guidelines (or local equivalent) for toxic

chemical destruction. Autoclaving is insufficient for anthracyclines.

B. Yellow Bin (Trace Chemotherapy Waste)
Definition: "RCRA Empty" containers (vials/syringes with <3% residue), PPE (gloves,

gowns), and tubing.

Container: Yellow rigid container or yellow bags labeled "TRACE CHEMO".

Disposal Method:Regulated Medical Waste Incineration.

Why? While less hazardous, trace residues still pose mutagenic risks and cannot go into

standard biohazard (Red Bag) waste, which is often only autoclaved.

Technical Justification: Why Incineration?
Avidinorubicin, like its analog Doxorubicin, functions by intercalating into DNA and inhibiting

Topoisomerase II. This mechanism makes the molecule inherently stable and potent.

Mechanism of Toxicity & Persistence

Avidinorubicin
(Anthracycline Core) Cellular DNA

Intercalates Stable Drug-DNA
Intercalation Complex Topoisomerase II

Inhibits Religation Double-Strand Breaks
(Apoptosis/Mutagenesis)

Accumulation

Click to download full resolution via product page

Figure 2: The stability of the anthracycline core requires thermal destruction. Chemical

oxidation (bleach) may break the glycosidic bonds but leave the toxic chromophore intact if not

managed precisely.

Chemical Inactivation Risks: Research on anthracyclines (Doxorubicin) indicates that while

5.25% Sodium Hypochlorite (Bleach) can degrade the molecule, the reaction time and

concentration are variable. Incomplete oxidation can generate mutagenic residues. Therefore,

chemical inactivation is a surface decontamination step only, not a disposal method.
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Regulatory & Compliance Data
Parameter Specification Reference Standard

Waste Code (US)

Trace: N/A (State Regulated)

Bulk: Treat as U010

(Doxorubicin equivalent)

EPA RCRA 40 CFR 261.33

Incineration Temp > 1,000°C (1,832°F)

Required for complete

destruction of the

anthraquinone ring.

PPE Standard
ASTM D6978 (Chemo-rated

gloves)

Standard latex/nitrile may be

permeable to solvents used in

formulation.

Storage
Segregated from oxidizers;

cool, dry place.

Prevent accidental reaction or

degradation prior to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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